2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide

• IUPAC Name: 2-[1-[(2,4-dimethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(quinolin-6-ylmethyl)acetamide
• InChI: InChI=1S/C25H28N4O4/c1-32-20-7-6-19(23(13-20)33-2)16-29-11-10-27-25(31)22(29)14-24(30)28-15-17-5-8-21-18(12-17)4-3-9-26-21/h3-9,12-13,22H,10-11,14-16H2,1-2H3,(H,27,31)(H,28,30)
• InChI Key: QZMOFLASKRXSPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCNC(=O)C2CC(=O)NCC3=CC4=C(C=C3)N=CC=C4)OC
• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol

Description

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide, also known as Q-VD-OPh, is a synthetic compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide works by inhibiting caspase activity, which is a key component of the apoptotic process. Caspases are enzymes that are activated during apoptosis and are responsible for breaking down cellular components. By blocking caspase activity, this compound prevents the breakdown of cellular components and protects cells from apoptosis.
Biochemical and Physiological Effects:
In addition to its effects on apoptosis, this compound has been found to have a range of other biochemical and physiological effects. This compound has been shown to reduce inflammation and oxidative stress, and to improve mitochondrial function. This compound has also been found to have neuroprotective effects, making it a potential therapeutic agent for a range of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the key advantages of 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide is its ability to inhibit caspase activity, which makes it a valuable tool for researchers studying apoptosis and cell death. This compound has also been found to have a range of other biochemical and physiological effects, making it useful for a variety of research applications. However, this compound does have some limitations. For example, it may not be effective in all experimental settings, and its effects may vary depending on the specific cell type or tissue being studied.

Future Directions

There are a number of potential future directions for research on 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide. One area of interest is the development of new therapeutic agents based on this compound. This compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Other potential future directions include studies of the compound's effects on inflammation and oxidative stress, as well as investigations into its potential use in cancer research.

Synthesis Methods

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide is synthesized through a series of chemical reactions, starting with the reaction of 2,4-dimethoxybenzaldehyde with piperazine to form 1-(2,4-dimethoxybenzyl)piperazine. This compound is then reacted with 6-chloro-2-quinolinecarboxaldehyde to form 2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-chloro-2-quinolinylmethyl)acetamide, which is subsequently treated with sodium borohydride to produce this compound.

Scientific Research Applications

2-[1-(2,4-dimethoxybenzyl)-3-oxo-2-piperazinyl]-N-(6-quinolinylmethyl)acetamide has been used in a range of scientific research applications, including studies of apoptosis and cell death. This compound has been found to inhibit caspase activity, which is a key component of the apoptotic process. By blocking caspase activity, this compound has been shown to protect cells from apoptosis in a range of experimental settings.